Cas no 1323824-87-8 (5-bromo-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}pyridine-3-carboxamide)

• Product Name: 5-bromo-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}pyridine-3-carboxamide
• CAS No: 1323824-87-8
• MF: C₂₀H₂₀BrN₃O₃
• MW: 430.295104026794
• CID: 6092175
• PubChem ID: 49756084
• Update Time: 2025-05-30

5-bromo-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}pyridine-3-carboxamide
• 5-bromo-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)pyridine-3-carboxamide
• F6089-9499
• 1323824-87-8
• 5-bromo-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)nicotinamide
• AKOS024531852
• 5-bromo-N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}pyridine-3-carboxamide

• Inchi： 1S/C20H20BrN3O3/c21-15-8-14(10-22-11-15)20(26)23-16-5-3-7-24-12-13-4-1-2-6-18(13)27-19(25)9-17(16)24/h3,5,7-11,13,18H,1-2,4,6,12H2,(H,23,26)/b17-9-
• InChI Key： MESVZBXHMPWHTG-MFOYZWKCSA-N
• SMILES： C1=NC=C(Br)C=C1C(NC1C2N(C=CC=1)CC1CCCCC1OC(=O)C=2)=O |t:28|

Computed Properties

• Exact Mass: 429.06880g/mol
• Monoisotopic Mass: 429.06880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.5Ų

Additional information on 5-bromo-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}pyridine-3-carboxamide

Comprehensive Overview of 5-bromo-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}pyridine-3-carboxamide (CAS No. 1323824-87-8)

The compound 5-bromo-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}pyridine-3-carboxamide (CAS No. 1323824-87-8) is a highly specialized chemical entity with a unique tricyclic structure. Its molecular framework combines a pyridine-3-carboxamide moiety with a complex 9-oxa-1-azatricyclo system, making it a subject of interest in pharmaceutical and materials science research. The presence of a bromo substituent further enhances its reactivity, enabling diverse applications in synthetic chemistry and drug discovery.

In recent years, researchers have focused on tricyclic compounds due to their potential in targeting specific biological pathways. The 5-bromo-N-{2-oxo-9-oxa-1-azatricyclo} derivative has garnered attention for its potential role in modulating enzyme activity, particularly in the context of neurodegenerative diseases and inflammation. This aligns with the growing public interest in neuroprotective agents and anti-inflammatory therapeutics, as evidenced by frequent searches for "natural neuroprotection" and "new anti-inflammatory drugs."

The synthetic route for CAS No. 1323824-87-8 involves multi-step organic transformations, including amide coupling and halogenation reactions. Its tricyclic core poses challenges in stereochemical control, making it a valuable case study for advanced organic chemistry students. Online queries such as "how to synthesize tricyclic compounds" and "amide coupling techniques" reflect the demand for practical knowledge in this area.

From a materials science perspective, the 9-oxa-1-azatricyclo system in this compound exhibits intriguing photophysical properties. Researchers exploring organic semiconductors or fluorescent probes often investigate such structures, coinciding with trending searches for "organic electronics materials" and "bioimaging agents." The bromo substituent serves as a handle for further functionalization through cross-coupling reactions, a topic frequently searched as "palladium-catalyzed bromoarene reactions."

Quality control of 5-bromo-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}pyridine-3-carboxamide requires advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying its purity and structure. This connects to common laboratory queries like "HPLC method development for complex molecules" and "NMR interpretation of tricyclic compounds."

Environmental and safety assessments of CAS No. 1323824-87-8 follow standard protocols for research chemicals. While not classified as hazardous, proper handling procedures should be observed, similar to those for any laboratory reagent. This reflects the scientific community's increased focus on green chemistry principles, a subject generating numerous searches such as "sustainable chemical synthesis" and "lab safety best practices."

Future research directions for this compound may explore its structure-activity relationships in medicinal chemistry or its potential in functional materials. The dual interest in both pharmaceutical and materials applications makes 1323824-87-8 a compelling subject for interdisciplinary research, addressing current scientific trends visible in search patterns for "multifunctional chemical compounds" and "drug discovery platforms."